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Executive Summary

Calcium Thymidylate (Calcium Thymidine-5'-monophosphate; dTMP-Ca) is a specialized
nucleotide salt critical for pharmaceutical formulations and nutritional applications, particularly
in infant formula where sodium load management is paramount. Unlike its more common
disodium counterpart (CAS 33430-62-5), the calcium salt (CAS 3372-09-6) offers distinct
stability and bioavailability profiles. This guide provides a technical deep-dive into the sourcing,
quality control, and validation of dTMP-Ca, designed for drug development professionals
requiring strict adherence to E-E-A-T (Experience, Expertise, Authoritativeness, and
Trustworthiness) standards.

Part 1: Chemical Identity & Significance
The Calcium Advantage

While the disodium salt of thymidine monophosphate is the standard for laboratory reagents
due to high water solubility, Calcium Thymidylate is the preferred choice in two specific high-
stakes scenarios:
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» Pediatric Nutrition: To mimic human breast milk nucleotides without exceeding renal sodium
excretion limits in neonates.

e Pharmaceutical Formulation: As a calcium donor in specific drug delivery systems where
sodium ion interference (common effect) must be minimized.

Chemical Specifications

o |[UPAC Name: Calcium thymidine-5-phosphate

e CAS Number: 3372-09-6 (Anhydrous); check specific CAS for hydrates (often variable).
e Molecular Formula: C10H13CaN20sP

e Molecular Weight: ~360.27 g/mol (Anhydrous basis)

o Solubility: Lower than disodium salt; requires specific dissolution protocols (acidified
environment or slow release) for bioavailability studies.

Part 2: Purity Grades & Critical Specifications

In drug development and high-end nutrition, "Purity" is not a single number. It is a matrix of
attributes.[1]

Grade Comparison Matrix
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Food/Nutritional Pharma Grade
Feature Reagent Grade o
Grade (FCC) (API/Excipient)
) Infant Formula, Clinical Drugs,
Primary Use R&D, Cell Culture )
Supplements Injectables
Assay (HPLC) > 97.0% >98.0 - 102.0% > 99.0%
Heavy Metals (Pb) < 20 ppm <1 ppm (Strict) < 0.5 ppm
Arsenic (As) <5 ppm <1 ppm <1 ppm

Residual Solvents

Not always tested

USP <467>/ FCC

limits

ICH Q3C Compliant

Endotoxins Not specified Not specified < 0.25 EU/mg
Sterile / Low
Bioburden Non-sterile Low bioburden ]
Endotoxin
Food Chemicals
Key Standard Manufacturer Spec USP/EP/JP

Codex (FCC)

Expert Insight: Do not conflate Reagent Grade with Pharma Grade. Reagent grade often

permits higher levels of heavy metals and residual solvents (methanol/ethanol) used in the

crystallization process, which are toxicologically unacceptable in clinical formulations.

Critical Impurity Profile

When auditing a supplier, request a CoA (Certificate of Analysis) that explicitly quantifies:

e Free Thymidine: Indicates hydrolysis of the phosphate group (degradation).

o Other Nucleotides (dCMP, dGMP): Cross-contamination from the synthesis or fermentation

broth.
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e Calcium Content: Stoichiometry must be 1:1. Deviations indicate incomplete salt formation or
excess calcium chloride residues.

Part 3: Sourcing Strategy & Supplier Landscape

The market is bifurcated between Catalog Aggregators and Primary Manufacturers.

The Supply Chain Ecosystem
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Figure 1: Calcium Thymidylate Supply Chain. The "Salt Exchange" step is the critical control
point for Calcium stoichiometry.

Supplier Categories

e Primary Nucleotide Manufacturers (The "Source"):

o Examples: Yamasa Corp (Japan), Ajinomoto (Japan), Star Lake Bioscience (China),
Meihua Group (China).

o Pros: Full traceability, DMF (Drug Master File) availability, custom specs.
o Cons: High Minimum Order Quantity (MOQ).

o High-Tier Distributors (The "Validators"):
o Examples: Biosynth, Spectrum Chemical, Thermo Scientific Chemicals.
o Pros: Validated supply chains, smaller pack sizes, local warehousing.

o Cons: Higher unit cost.
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Part 4: Analytical Quality Control Protocols

Trustworthiness in data comes from self-validating protocols. Below is the standard workflow
for validating Calcium Thymidylate purity.

HPLC Purity Assay (Standard Protocol)

e Principle: Reverse-phase chromatography with ion-pairing or phosphate buffer to separate
the polar nucleotide from free bases.

Method Parameters:

Column: C18 (e.g., 250mm x 4.6mm, 5um).

Mobile Phase A: 0.1 M Potassium Dihydrogen Phosphate (pH 4.0).

Mobile Phase B: Methanol (HPLC Grade).

Gradient: Isocratic (typically 95% A/ 5% B) or shallow gradient depending on impurity profile.

Flow Rate: 1.0 mL/min.[2]

Detection: UV @ 254 nm (max absorption for Thymidine).

Calcium Stoichiometry Validation (ICP-MS)

To ensure you have the Calcium salt and not a physical mix of Thymidylate and Calcium
Chloride:

o Digest 50mg sample in Nitric Acid.
e Run ICP-MS (Inductively Coupled Plasma Mass Spectrometry).
o Calculate Molar Ratio: Ca (mol) / P (mol).

o Acceptance Criteria: 0.95 - 1.05.

Analytical Workflow Diagram
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Figure 2: Analytical Quality Control Workflow ensuring both organic purity and inorganic safety.

Part 5: Stability & Handling

e Hygroscopicity: Calcium salts are generally less hygroscopic than sodium salts, but dTMP-
Ca can still absorb moisture.

e Storage: -20°C is standard for long-term storage to prevent hydrolysis of the phosphoester
bond.

e Handling: Use in a humidity-controlled environment (<40% RH).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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